Cas no 1178005-24-7 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 1178005-24-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6199092
• PubChem ID: 29058118
• Update Time: 2025-06-10

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• 1178005-24-7
• EN300-1837080

• Inchi： 1S/C9H12N2O3/c1-6-7(4-5-8(12)13)9(14-3)11(2)10-6/h4-5H,1-3H3,(H,12,13)/b5-4+
• InChI Key： CDWGTSGRHHPPBP-SNAWJCMRSA-N
• SMILES： O(C)C1=C(/C=C/C(=O)O)C(C)=NN1C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid

Comprehensive Overview of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 1178005-24-7)

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 1178005-24-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and prop-2-enoic acid side chain, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules, which are often explored for their therapeutic and agricultural benefits.

The methoxy and dimethyl substituents on the pyrazole ring contribute to the compound's stability and reactivity, enabling its use in diverse chemical reactions. Recent studies highlight its role in the development of novel anti-inflammatory agents and plant growth regulators, aligning with current trends in sustainable agriculture and precision medicine. The compound's CAS No. 1178005-24-7 is frequently searched in academic databases, reflecting its growing relevance in interdisciplinary research.

From a synthetic perspective, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid can be synthesized via Knoevenagel condensation or Michael addition reactions, methods widely discussed in organic chemistry forums. Its α,β-unsaturated carboxylic acid moiety allows for further functionalization, making it a versatile building block for heterocyclic compounds. This adaptability has spurred interest in its use for designing drug candidates with improved bioavailability and target specificity.

Environmental and safety considerations are also critical when handling this compound. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. The compound's molecular weight and solubility profiles are often queried in chemical databases, underscoring the need for accurate physicochemical data in research protocols.

In the context of green chemistry, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid has been explored as a precursor for eco-friendly biodegradable polymers. Its potential to reduce reliance on petrochemical-derived materials aligns with global sustainability goals, a topic frequently searched in conjunction with organic synthesis. Additionally, its role in catalysis and material science applications is an emerging area of investigation.

The compound's nomenclature, including its IUPAC name and CAS registry number, is often a point of confusion for newcomers to the field. Clarifying these terms—such as distinguishing between prop-2-enoic acid and acrylic acid derivatives—can enhance understanding and facilitate collaboration across disciplines. Online platforms like PubChem and Reaxys provide detailed spectral data and synthetic routes, addressing common queries from chemists and researchers.

Future directions for 1178005-24-7 may include its integration into high-throughput screening platforms for drug discovery or its use in nanotechnology-based delivery systems. As interest in personalized medicine and smart agrochemicals grows, this compound's modular structure positions it as a key player in next-generation innovations. Its patent landscape and commercial availability are additional focal points for industry professionals.

In summary, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 1178005-24-7) represents a multifaceted tool for modern chemistry. Its applications span pharmaceuticals, agriculture, and materials science, driven by its adaptable framework and compatibility with cutting-edge methodologies. By addressing frequently searched topics like synthesis optimization and application case studies, this overview aims to bridge knowledge gaps and inspire further exploration of this promising compound.